Cas no 2309259-05-8 (3-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]-N-[(4-methoxyphenyl)methyl]pyrrolidine-1-carboxamide)

• Product Name: 3-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]-N-[(4-methoxyphenyl)methyl]pyrrolidine-1-carboxamide
• CAS No: 2309259-05-8
• MF: C₁₇H₂₃N₅O₃
• MW: 345.396223306656
• CID: 5339228
• Update Time: 2025-07-02

3-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]-N-[(4-methoxyphenyl)methyl]pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxybenzyl)-3-(4-(methoxymethyl)-1H-1,2,3-triazol-1-yl)pyrrolidine-1-carboxamide
• 3-[4-(methoxymethyl)triazol-1-yl]-N-[(4-methoxyphenyl)methyl]pyrrolidine-1-carboxamide
• 3-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]-N-[(4-methoxyphenyl)methyl]pyrrolidine-1-carboxamide

• Inchi： 1S/C17H23N5O3/c1-24-12-14-10-22(20-19-14)15-7-8-21(11-15)17(23)18-9-13-3-5-16(25-2)6-4-13/h3-6,10,15H,7-9,11-12H2,1-2H3,(H,18,23)
• InChI Key： LQUZBHSSXRXLSY-UHFFFAOYSA-N
• SMILES： O=C(NCC1C=CC(=CC=1)OC)N1CCC(C1)N1C=C(COC)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 431
• XLogP3: 0.3
• Topological Polar Surface Area: 81.5

Additional information on 3-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]-N-[(4-methoxyphenyl)methyl]pyrrolidine-1-carboxamide

Comprehensive Analysis of 3-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]-N-[(4-methoxyphenyl)methyl]pyrrolidine-1-carboxamide (CAS No. 2309259-05-8)

The compound 3-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]-N-[(4-methoxyphenyl)methyl]pyrrolidine-1-carboxamide (CAS No. 2309259-05-8) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical research. This molecule combines a pyrrolidine core with a 1,2,3-triazole moiety and a methoxyphenyl group, making it a versatile candidate for drug discovery. Researchers are particularly interested in its role as a bioactive scaffold, which could be leveraged for developing novel therapeutics targeting neurological and inflammatory disorders.

One of the most searched questions related to this compound is: "What are the synthetic routes for 3-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]-N-[(4-methoxyphenyl)methyl]pyrrolidine-1-carboxamide?" The synthesis typically involves a click chemistry approach, where the 1,2,3-triazole ring is formed via a copper-catalyzed azide-alkyne cycloaddition (CuAAC). This method is favored for its high yield and selectivity, aligning with the growing demand for green chemistry and sustainable synthesis practices. The methoxymethyl and methoxyphenyl substituents further enhance the compound's solubility and bioavailability, critical factors in modern drug design.

In the context of AI-driven drug discovery, CAS No. 2309259-05-8 has been explored as a potential small-molecule modulator for protein-protein interactions (PPIs). Computational studies suggest its ability to bind selectively to certain enzyme active sites, such as kinases or G-protein-coupled receptors (GPCRs). This aligns with the trending topic of precision medicine, where researchers aim to develop tailored therapies with minimal side effects. The compound's carboxamide group also makes it a candidate for hydrogen bonding interactions, a key feature in rational drug design.

Another hot topic in searches is: "What are the analytical methods for characterizing 3-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]-N-[(4-methoxyphenyl)methyl]pyrrolidine-1-carboxamide?" Advanced techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed. These methods ensure purity and structural integrity, which are crucial for regulatory compliance in pharmaceutical development. The compound's UV absorption properties also make it suitable for spectrophotometric analysis, a cost-effective quality control measure.

The pyrrolidine-1-carboxamide backbone of this molecule is structurally analogous to several FDA-approved drugs, sparking interest in its structure-activity relationship (SAR) studies. For instance, modifications to the methoxymethyl-triazole side chain could optimize its pharmacokinetic profile. This ties into the broader discussion of fragment-based drug design, where small molecular fragments are systematically optimized for enhanced efficacy. Such strategies are increasingly relevant in tackling drug-resistant pathogens and complex diseases like cancer.

From an industrial perspective, scalability is a frequent search query: "Can 3-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]-N-[(4-methoxyphenyl)methyl]pyrrolidine-1-carboxamide be produced at scale?" Current protocols suggest that flow chemistry could be adapted for large-scale synthesis, reducing reaction times and improving yield consistency. The compound's stability under ambient conditions further supports its viability for commercial production, addressing the pharmaceutical industry's need for robust intermediates.

In summary, CAS No. 2309259-05-8 represents a promising intersection of medicinal chemistry and molecular innovation. Its multifaceted applications—from neurological therapeutics to anti-inflammatory agents—highlight its potential to address unmet medical needs. As research progresses, this compound may emerge as a cornerstone in the next generation of targeted therapies, driven by advancements in computational modeling and synthetic methodology.